DL-Serine dihydrogen phosphate

• CAS No.: 17885-08-4
• Product Name: DL-Serine dihydrogen phosphate
• Molecular Formula: C3H8NO6P
• Molecular Weight: 185.07 g/mol
• IUPAC Name: 2-amino-3-phosphonooxypropanoic acid
• Standard InChI: InChI=1S/C3H8NO6P/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H2,7,8,9)
• Standard InChIKey: BZQFBWGGLXLEPQ-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)N)OP(=O)(O)O
• Canonical SMILES: C(C(C(=O)O)N)OP(=O)(O)O
• Melting Point: 228°C
• Physical Description: Solid
• Description: DL-O-Phosphoserine, also known as phosphorylserine or serine phosphate, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). DL-O-Phosphoserine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-O-Phosphoserine has been found in human epidermis and testicle tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, DL-O-phosphoserine is primarily located in the cytoplasm. DL-O-Phosphoserine exists in all eukaryotes, ranging from yeast to humans. DL-O-Phosphoserine participates in a number of enzymatic reactions. In particular, Oxoglutaric acid and DL-O-phosphoserine can be biosynthesized from phosphohydroxypyruvic acid and L-glutamic acid; which is mediated by the enzyme phosphoserine transaminase. Furthermore, DL-O-Phosphoserine can be converted into L-serine; which is mediated by the enzyme phosphoserine phosphatase. Furthermore, Oxoglutaric acid and DL-O-phosphoserine can be biosynthesized from phosphohydroxypyruvic acid and L-glutamic acid through its interaction with the enzyme phosphoserine transaminase. Finally, DL-O-Phosphoserine can be converted into L-serine through its interaction with the enzyme phosphoserine phosphatase.; O-phosphoserine is a serine derivative that is serine substituted at the oxygen atom by a phosphono group. It has a role as a human metabolite. It is a non-proteinogenic alpha-amino acid, a serine derivative and an O-phosphoamino acid. It is a conjugate acid of an O-phosphonatooxyserine(2-).; The phosphoric acid ester of serine.
• Synonyms: Phosphate, Serine; Phosphate, Seryl; Phosphorylserine; Phosphoserine; Serine Phosphate; Seryl Phosphate
• PubChem Compound: 106
• Last Modified: Nov 11 2021